Cas no 2416242-94-7 (4-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxalin-2-one)

• Product Name: 4-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxalin-2-one
• CAS No: 2416242-94-7
• MF: C₁₅H₁₁F₃N₂O
• MW: 292.255853891373
• CID: 5975684
• PubChem ID: 146155447
• Update Time: 2025-10-28

4-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxalin-2-one
• EN300-22995668
• 4-[3-(Trifluoromethyl)phenyl]-1,3-dihydroquinoxalin-2-one
• 2416242-94-7
• 4-[3-(trifluoromethyl)phenyl]-1,2,3,4-tetrahydroquinoxalin-2-one

• Inchi： 1S/C15H11F3N2O/c16-15(17,18)10-4-3-5-11(8-10)20-9-14(21)19-12-6-1-2-7-13(12)20/h1-8H,9H2,(H,19,21)
• InChI Key： UGWXSOOTBQQCFL-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1CC(NC2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 292.08234746g/mol
• Monoisotopic Mass: 292.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxalin-2-one

Introduction to 4-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 2416242-94-7)

4-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 2416242-94-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of quinoxaline derivatives, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of a trifluoromethyl group in the phenyl ring further enhances its pharmacological profile, making it a promising candidate for drug development.

The chemical structure of 4-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxalin-2-one is characterized by a quinoxaline core with a tetrahydro substitution and a trifluoromethyl-substituted phenyl group. The quinoxaline scaffold is a well-known heterocyclic system that has been extensively studied for its biological activities. The introduction of the trifluoromethyl group not only increases the lipophilicity of the molecule but also enhances its metabolic stability and bioavailability. These properties are crucial for the development of effective pharmaceutical agents.

Recent research has focused on the potential therapeutic applications of 4-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxalin-2-one. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that 4-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxalin-2-one demonstrated significant cytotoxic effects on human breast cancer cells (MCF-7) and colon cancer cells (HCT-116). The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer properties, 4-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxalin-2-one has also shown promise in other therapeutic areas. Research conducted at the University of California demonstrated that this compound possesses potent anti-inflammatory activity. It effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 4-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxalin-2-one have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life in vivo, which are desirable characteristics for a drug candidate. Furthermore, it shows low toxicity in animal models, suggesting a favorable safety profile.

The synthesis of 4-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxalin-2-one has been optimized to improve yield and purity. A recent publication in Organic Letters described an efficient synthetic route involving the condensation of 3-(trifluoromethyl)aniline with 1H-benzo[d]imidazole-2-thione followed by cyclization under mild conditions. This method provides high yields and is scalable for industrial production.

In conclusion, 4-3-(trifluoromethyl)phenyl-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 2416242-94-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and drug discovery. Ongoing research continues to explore its full potential in various disease models.